Cas no 27867-05-6 (ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride))
27867-05-6 structure
Product Name:ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride)
CAS No:27867-05-6
MF:C17H26ClNO3
MW:327.846244335175
CID:251474
PubChem ID:6420066
Update Time:2025-04-19
ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride) Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Naphthalenone,5-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-3,4-dihydro-, hydrochloride,(R)- (9CI)
- ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride)
- 1(2H)-Naphthalenone,5-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-3,4-dihydro-, hydrochlor...
- ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride)
- ent-Levobunolol, Hydrochloride
- (+) -Levobunolol hydrochloride
- (+)-Bunolol Hydrochloride
- AC1O4WIS
- CTK8F9458
- d-Bunolol Hydrochloride
- HMS1570L15
- Prestwick_1033
- 27867-05-6
- Bunolol hydrochloride, (+)-
- SMR001233363
- ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride)
- 5-[(2R)-3-(tert-butylamino)-2-hydroxypropoxy]-3,4-dihydro-2H-naphthalen-1-one;hydrochloride
- l-Bunolol hydrochloride
- DTXSID90423567
- 2L31MJM4SE
- AKOS030242219
- W 6421A; l-Bunolol
- CHEMBL1704116
- ENT-LEVOBUNOLOL HYDROCHLORIDE
- 47141-42-4 (acid)
- MLS002154036
- Dextrobunolol hydrochloride
- CCG-220857
- (R-Bunolol Hydrochloride)
- J-016904
- 5-[(2R)-3-(tert-butylamino)-2-hydroxypropoxy]-3, 4-dihydro-2H-naphthalen-1-one;hydrochloride
- 1(2H)-Naphthalenone, 5-((2R)-3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-3,4-dihydro-, hydrochloride (1:1)
- (R-Bunolol Hydrochloride)''
- UNII-2L31MJM4SE
- 5-{[(2R)-3-(tert-butylamino)-2-hydroxypropyl]oxy}-3,4-dihydro-1(2H)-naphthalenone hydrochloride
-
- Inchi: 1S/C17H25NO3.ClH/c1-17(2,3)18-10-12(19)11-21-16-9-5-6-13-14(16)7-4-8-15(13)20;/h5-6,9,12,18-19H,4,7-8,10-11H2,1-3H3;1H/t12-;/m1./s1
- InChI Key: DNTDOBSIBZKFCP-UTONKHPSSA-N
- SMILES: Cl.O(C[C@@H](CNC(C)(C)C)O)C1=CC=CC2C(CCCC=21)=O
Computed Properties
- Exact Mass: 327.16028
- Monoisotopic Mass: 327.1601214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 350
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Melting Point: 209-211°C
- Boiling Point: 464.4°C at 760 mmHg
- Flash Point: 234.7°C
- PSA: 58.56
- LogP: 3.52630
ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride) Security Information
- Storage Condition:-20°C Freezer
ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L335010-100mg |
ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride) |
27867-05-6 | 100mg |
$ 138.00 | 2023-09-07 | ||
| TRC | L335010-1g |
ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride) |
27867-05-6 | 1g |
$ 1070.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211411-100mg |
ent-Levobunolol, Hydrochloride, |
27867-05-6 | 100mg |
¥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211411-100 mg |
ent-Levobunolol, Hydrochloride, |
27867-05-6 | 100MG |
¥2,256.00 | 2023-07-10 | ||
| A2B Chem LLC | AD52085-250mg |
ent-Levobunolol, Hydrochloride |
27867-05-6 | 250mg |
$1100.00 | 2024-04-20 | ||
| A2B Chem LLC | AD52085-1.25g |
ent-Levobunolol, Hydrochloride |
27867-05-6 | 1.25g |
$2200.00 | 2024-04-20 |
ent-Levobunolol Hydrochloride (R-Bunolol Hydrochloride) Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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